Cas no 970-93-4 ( )
structure
Product Name:
CAS No:970-93-4
MF:C18H14O4
MW:294.301365375519
CID:1002114
PubChem ID:346634
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[2-(2-methoxycarbonylphenyl)ethynyl]benzoate
- SCHEMBL70467
- NSC404910
- methyl 2-{[2-(methoxycarbonyl)phenyl]ethynyl}benzoate
- 970-93-4
- AI-034/31406007
- AKOS024367881
- NSC-404910
- DTXSID20323804
-
-
- Inchi： 1S/C18H14O4/c1-21-17(19)15-9-5-3-7-13(15)11-12-14-8-4-6-10-16(14)18(20)22-2/h3-10H,1-2H3
- InChI Key： WOWOJPPNAHPPNE-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=CC=1C#CC1C=CC=CC=1C(=O)OC)=O
Computed Properties
- Exact Mass: 294.08920892g/mol
- Monoisotopic Mass: 294.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52.6Ų
Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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